Cas no 62413-96-1 (caryophyllen-3-one)

caryophyllen-3-one structure
caryophyllen-3-one structure
Product Name:caryophyllen-3-one
CAS No:62413-96-1
MF:C15H22O
MW:218.334584712982
CID:2003840
PubChem ID:5352041
Update Time:2025-04-21

caryophyllen-3-one Chemical and Physical Properties

Names and Identifiers

    • caryophyllen-3-one
    • (1R,4Z,9S)-4,11,11-Trimethyl-8-methylenebicyclo[7.2.0]undec-4-en-3-one
    • Bicyclo(7.2.0)undec-4-en-3-one, 4,11,11-trimethyl-8-methylene-, (1R,4E,9S)-
    • NSC314035
    • NS00093982
    • NSC 314035
    • Q27896271
    • DB-200071
    • O9R6KL2I9S
    • Buddledin D
    • (1R,4E,9S)-4,11,11-TRIMETHYL-8-METHYLENEBICYCLO(7.2.0)UNDEC-4-EN-3-ONE
    • NSC-314035
    • 62346-22-9
    • 62413-96-1
    • Buddledin C
    • CHEMBL464833
    • UNII-O9R6KL2I9S
    • Inchi: 1S/C15H22O/c1-10-6-5-7-11(2)14(16)8-13-12(10)9-15(13,3)4/h7,12-13H,1,5-6,8-9H2,2-4H3
    • InChI Key: KXSUIPOSVGSLQP-UHFFFAOYSA-N
    • SMILES: CC1C(=O)CC2C(CC2(C)C)C(=C)CCC=1

Computed Properties

  • Exact Mass: 218.167065321Da
  • Monoisotopic Mass: 218.167065321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų
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